Cas no 91853-67-7 (3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl-)

• Product name: 3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl-
• CAS No: 91853-67-7
• MF: C₁₆H₂₆O₂
• MW: 250.376445293427
• CID: 800177
• PubChem ID: 53791761

3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl-
• 4,8,12-trimethyltrideca-3,7,11-trienoic acid, mixed isomers
• FCINNSNPGOGNMQ-UHFFFAOYSA-N
• farnesyl carboxylic acid
• 4,8,12-trimethyltrideca-3,7,11-trienoic acid
• 91853-67-7
• DTXSID80963523

• Inchi： InChI=1S/C16H26O2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16(17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,17,18)
• InChI Key： FCINNSNPGOGNMQ-UHFFFAOYSA-N
• SMILES： CC(=CCCC(=CCCC(=CCC(=O)O)C)C)C

Computed Properties

• Exact Mass: 250.193280068g/mol
• Monoisotopic Mass: 250.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.1
• Topological Polar Surface Area: 37.3Ų

3,7,11-Tridecatrienoicacid, 4,8,12-trimethyl- Security Information

• Hazard Category Code： 38-50/53
• Safety Instruction： 37/39-60-61
• Hazardous Material Identification：